Cas no 2228976-45-0 (4-(prop-2-yn-1-yl)cyclohex-1-ene)

• Product Name: 4-(prop-2-yn-1-yl)cyclohex-1-ene
• CAS No: 2228976-45-0
• MF: C₉H₁₂
• MW: 120.191582679749
• CID: 6554554
• PubChem ID: 14247471
• Update Time: 2024-03-01

4-(prop-2-yn-1-yl)cyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)cyclohex-1-ene
• EN300-1813202
• 2228976-45-0

• Inchi： 1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h1,3-4,9H,5-8H2
• InChI Key： WNBGFZDWCPKMIN-UHFFFAOYSA-N
• SMILES： C1(CC#C)CC=CCC1

Computed Properties

• Exact Mass: 120.093900383g/mol
• Monoisotopic Mass: 120.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes